Cas no 2228219-92-7 (2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid)
2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid
- 2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid
- 2228219-92-7
- 2-((2-Bromothiazol-4-yl)oxy)acetic acid
- EN300-1926712
-
- Inchi: 1S/C5H4BrNO3S/c6-5-7-3(2-11-5)10-1-4(8)9/h2H,1H2,(H,8,9)
- InChI Key: OSCAGQSBFAPSPR-UHFFFAOYSA-N
- SMILES: BrC1=NC(=CS1)OCC(=O)O
Computed Properties
- Exact Mass: 236.90953g/mol
- Monoisotopic Mass: 236.90953g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.7Ų
2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926712-0.05g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-0.1g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-0.25g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-0.5g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-1.0g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1926712-2.5g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-5.0g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 5g |
$3273.0 | 2023-06-01 | ||
| Enamine | EN300-1926712-10.0g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 10g |
$4852.0 | 2023-06-01 | ||
| Enamine | EN300-1926712-1g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1926712-5g |
2-[(2-bromo-1,3-thiazol-4-yl)oxy]acetic acid |
2228219-92-7 | 5g |
$3273.0 | 2023-09-17 |
2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid
Introduction to 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid (CAS No. 2228219-92-7)
2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228219-92-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated thiazole ring and an oxyacetic acid moiety, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid have been subjects of extensive research due to its promising pharmacological profile. The bromine substituent in the thiazole ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further derivatization and functionalization. This property has been exploited in various drug discovery campaigns to develop novel compounds with enhanced binding affinity and selectivity.
Recent studies have highlighted the potential of thiazole derivatives as inhibitors of various enzymes and receptors involved in metabolic and inflammatory pathways. Specifically, compounds containing the oxyacetic acid group have shown promise in modulating key targets such as cyclooxygenases (COX), lipoxygenases (LOX), and other enzymes implicated in pain and inflammation. The brominated thiazole moiety further contributes to the pharmacological activity by influencing both the solubility and metabolic stability of the molecule.
In the context of drug development, 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid has been investigated for its potential role in treating inflammatory disorders. The compound exhibits inhibitory effects on several inflammatory mediators by interacting with specific binding sites on target proteins. This interaction modulates downstream signaling pathways, leading to reduced inflammation and pain responses. Preliminary in vitro studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, making it a candidate for further development into therapeutic agents.
The structural diversity of thiazole derivatives allows for extensive chemical modifications, enabling researchers to fine-tune the pharmacological properties of these compounds. By altering substituents such as halogens, alkyl groups, or other heterocyclic moieties, chemists can enhance bioavailability, reduce toxicity, and improve target specificity. The oxyacetic acid group in 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid serves as a versatile handle for further functionalization, allowing for the development of novel analogs with improved pharmacokinetic profiles.
Advances in computational chemistry and molecular modeling have facilitated the rapid design and optimization of thiazole-based drug candidates. These computational tools enable researchers to predict binding affinities, metabolic stability, and potential side effects before conducting expensive wet-lab experiments. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, bringing compounds like 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid closer to clinical translation.
The biological activity of 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid has been further explored in preclinical models. Animal studies have shown that this compound can effectively reduce inflammation without significant side effects at therapeutic doses. These findings support its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its ability to cross biological membranes suggests that it may have good oral bioavailability, which is a critical factor for clinical efficacy.
The role of thiazole derivatives in medicinal chemistry extends beyond anti-inflammatory applications. These compounds have also been investigated for their antimicrobial, antiviral, and anticancer properties. The structural motif of thiazole is found in numerous natural products and synthetic drugs that exhibit a wide range of biological activities. The presence of functional groups such as hydroxyls, carboxylic acids, or amides further enhances the versatility of these molecules.
In conclusion, 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid (CAS No. 2228219-92-7) represents a promising scaffold for developing novel therapeutic agents with significant biological activity. Its unique structural features make it an attractive candidate for further investigation in drug discovery efforts aimed at treating inflammatory disorders and other diseases. As research continues to uncover new applications for thiazole derivatives, 2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid is poised to play a crucial role in shaping future therapeutic strategies.
2228219-92-7 (2-(2-bromo-1,3-thiazol-4-yl)oxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)